An In-depth Technical Guide to the Molecular Structure of (E)-Cefuracetime Sodium Salt
An In-depth Technical Guide to the Molecular Structure of (E)-Cefuracetime Sodium Salt
For Researchers, Scientists, and Drug Development Professionals
Introduction
(E)-Cefuracetime sodium salt is a cephalosporin antibiotic, representing a specific stereoisomer of the broader cefuracetime family. As with all β-lactam antibiotics, its therapeutic efficacy is intrinsically linked to its precise three-dimensional structure. This guide provides a detailed exploration of the molecular architecture of (E)-Cefuracetime sodium salt, offering insights into its chemical identity, stereochemistry, and the analytical methodologies employed for its structural elucidation. This document is intended to serve as a comprehensive resource for researchers and professionals involved in the development, analysis, and quality control of cephalosporin-based pharmaceuticals.
Molecular Identity and Physicochemical Properties
(E)-Cefuracetime sodium salt is the sodium salt of the (E)-isomer of Cefuracetime. The core structure consists of a 7-aminocephalosporanic acid (7-ACA) nucleus, which is fundamental to the antibacterial activity of cephalosporins. The defining feature of this particular molecule is the (E)-configuration of the methoxyimino group on the C-7 side chain.
| Property | Value | Source |
| Molecular Formula | C₁₇H₁₆N₃O₈S·Na | [1] |
| Molecular Weight | 445.38 g/mol | [1] |
| IUPAC Name | sodium;(6R,7R)-3-(acetyloxymethyl)-7-[[(2E)-2-(furan-2-yl)-2-methoxyiminoacetyl]amino]-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylate | [1] |
| CAS Number | 97170-20-2 | [1] |
Structural Representations:
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SMILES: [Na+].CO\N=C(\C(=O)N[C@H]1[C@H]2SCC(=C(N2C1=O)C(=O)[O-])COC(=O)C)/c3occc3[1]
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InChI: InChI=1S/C17H17N3O8S.Na/c1-8(21)28-6-9-7-29-16-12(15(23)20(16)13(9)17(24)25)18-14(22)11(19-26-2)10-4-3-5-27-10;/h3-5,12,16H,6-7H2,1-2H3,(H,18,22)(H,24,25);/q;+1/p-1/b19-11+;/t12-,16-;/m1./s1[1]
The stability of cefuroxime sodium is a significant concern, and studies have shown that its decomposition can follow first-order kinetics, influenced by temperature, humidity, and pH.[2][3]
Core Structural Features and Stereochemistry
The molecular structure of (E)-Cefuracetime sodium salt is complex, incorporating several key functional groups and stereocenters that are critical to its biological activity.
Caption: Diagram of the core molecular structure of (E)-Cefuracetime sodium salt.
Key Stereochemical Aspects:
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β-Lactam Ring: The four-membered β-lactam ring is the pharmacophore responsible for the antibacterial activity. Its strained nature makes it susceptible to nucleophilic attack by penicillin-binding proteins (PBPs) in bacterial cell walls, leading to their inactivation and subsequent cell lysis.
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(6R, 7R) Configuration: The stereochemistry at positions 6 and 7 of the 7-ACA core is crucial for potent antibacterial activity. The (6R, 7R) configuration is common to most clinically effective cephalosporins.
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(E)-Isomer of the Methoxyimino Group: The geometry of the methoxyimino substituent on the C-7 side chain is a critical determinant of the drug's stability against β-lactamase enzymes produced by resistant bacteria. The (E)-isomer, as present in (E)-Cefuracetime, confers a degree of resistance to these enzymes, broadening its spectrum of activity compared to earlier generation cephalosporins. The alternative (Z)-isomer is a known process-related impurity.
Structural Elucidation: A Multi-Technique Approach
The definitive determination of the molecular structure of (E)-Cefuracetime sodium salt requires a combination of sophisticated analytical techniques. Each method provides unique and complementary information, which, when integrated, confirms the connectivity, stereochemistry, and purity of the compound.
Caption: A generalized workflow for the structural elucidation of (E)-Cefuracetime sodium salt.
Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is a cornerstone technique for the structural elucidation of organic molecules, providing detailed information about the chemical environment of individual atoms. While specific, publicly available spectra for (E)-Cefuracetime sodium salt are limited, the expected chemical shifts and coupling constants can be inferred from the analysis of closely related cephalosporins.
Experimental Protocol: 1H and 13C NMR Spectroscopy
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Sample Preparation: Dissolve an accurately weighed sample of (E)-Cefuracetime sodium salt in a suitable deuterated solvent (e.g., D₂O or DMSO-d₆). The choice of solvent is critical to avoid exchange of labile protons and to ensure good solubility.
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Instrument Setup: Utilize a high-field NMR spectrometer (e.g., 400 MHz or higher) for optimal resolution and sensitivity.
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1H NMR Acquisition: Acquire a one-dimensional proton NMR spectrum. Key parameters to optimize include the number of scans, relaxation delay, and pulse width.
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13C NMR Acquisition: Acquire a one-dimensional carbon NMR spectrum. Due to the low natural abundance of ¹³C, a greater number of scans and a longer acquisition time are typically required.
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2D NMR Experiments: To aid in the complete assignment of proton and carbon signals, perform two-dimensional NMR experiments such as COSY (Correlation Spectroscopy), HSQC (Heteronuclear Single Quantum Coherence), and HMBC (Heteronuclear Multiple Bond Correlation).
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Data Processing and Analysis: Process the raw data (Fourier transformation, phase correction, and baseline correction). Integrate the proton signals to determine the relative number of protons. Analyze the chemical shifts, coupling constants (for ¹H NMR), and correlations from 2D spectra to assign each signal to a specific atom in the molecule.
Expected Spectral Features (based on related compounds):
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¹H NMR: Distinct signals for the protons on the furan ring, the methoxy group, the acetyl group, and the core cephalosporin structure are expected. The coupling constants between adjacent protons, particularly on the β-lactam and dihydrothiazine rings, are crucial for confirming the stereochemistry.
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¹³C NMR: Resonances for each unique carbon atom will be observed. The chemical shifts will be indicative of the functional group (e.g., carbonyls, aromatic carbons, aliphatic carbons).
Mass Spectrometry (MS)
Mass spectrometry provides information about the molecular weight and the fragmentation pattern of a molecule, which aids in confirming its identity and structural features. Electrospray ionization (ESI) is a soft ionization technique commonly used for polar molecules like cephalosporins.
Experimental Protocol: ESI-MS and MS/MS
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Sample Preparation: Prepare a dilute solution of (E)-Cefuracetime sodium salt in a suitable solvent system, typically a mixture of water and an organic solvent like acetonitrile or methanol, often with a small amount of a volatile acid (e.g., formic acid) or base to aid in ionization.
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Infusion and Ionization: Introduce the sample solution into the ESI source of the mass spectrometer. The application of a high voltage generates charged droplets, from which gas-phase ions of the analyte are produced.
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MS Scan: In the full scan mode, the mass-to-charge ratio (m/z) of the intact molecular ion (or a common adduct) is determined. For (E)-Cefuracetime sodium salt, the expected ion would be the deprotonated molecule [M-H]⁻ or the sodium adduct [M+Na]⁺.
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MS/MS (Tandem Mass Spectrometry): Select the molecular ion of interest and subject it to collision-induced dissociation (CID). This process fragments the ion in a reproducible manner.
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Fragment Ion Analysis: Analyze the m/z values of the resulting fragment ions. The fragmentation pattern provides valuable information about the different structural components of the molecule.
Expected Fragmentation Pattern:
Based on studies of related cefuroxime compounds, a common fragmentation pathway involves the cleavage of the β-lactam ring. For cefuroxime, a multiple reaction monitoring (MRM) transition of m/z 423.0 → 317.9 is often used for quantification, indicating a characteristic fragmentation pattern. The fragmentation of the C-7 side chain is also expected, providing further structural confirmation.
X-ray Crystallography
X-ray crystallography is the most definitive method for determining the three-dimensional structure of a crystalline solid. If single crystals of (E)-Cefuracetime sodium salt can be obtained, this technique can provide precise atomic coordinates, bond lengths, and bond angles, unequivocally confirming the stereochemistry.
Experimental Protocol: Single-Crystal X-ray Diffraction
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Crystallization: The most critical and often challenging step is to grow single crystals of sufficient size and quality. This typically involves dissolving the compound in a suitable solvent and allowing the solvent to evaporate slowly, or using techniques such as vapor diffusion or cooling crystallization.
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Crystal Mounting and Data Collection: A suitable single crystal is mounted on a goniometer and placed in an X-ray diffractometer. The crystal is then irradiated with a monochromatic X-ray beam, and the resulting diffraction pattern is recorded on a detector.
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Data Processing: The diffraction data is processed to determine the unit cell dimensions, space group, and the intensities of the diffracted X-rays.
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Structure Solution and Refinement: The processed data is used to solve the crystal structure, typically using direct methods or Patterson methods, to generate an initial electron density map. This model is then refined to best fit the experimental data, yielding the final atomic coordinates and other structural parameters.
Synthesis and Mechanism of Action
The synthesis of (E)-Cefuracetime sodium salt involves the acylation of the 7-aminocephalosporanic acid (7-ACA) core with a suitably activated derivative of (2E)-2-(furan-2-yl)-2-(methoxyimino)acetic acid. The control of the stereochemistry of the methoxyimino group is a key challenge in the synthesis.
The mechanism of action of (E)-Cefuracetime sodium salt is consistent with that of other β-lactam antibiotics. It acts by inhibiting the synthesis of the bacterial cell wall. The strained β-lactam ring is a key feature that mimics the D-Ala-D-Ala moiety of the peptidoglycan precursors. This allows the drug to bind to and acylate the active site of penicillin-binding proteins (PBPs), which are essential enzymes for the cross-linking of the peptidoglycan layer. The irreversible inhibition of PBPs leads to a weakened cell wall and ultimately results in bacterial cell lysis and death.
Conclusion
The molecular structure of (E)-Cefuracetime sodium salt is a testament to the intricate relationship between chemical architecture and biological function. Its efficacy as an antibiotic is dependent on the precise arrangement of its constituent atoms, particularly the stereochemistry of the β-lactam ring and the (E)-configuration of the methoxyimino side chain. The structural elucidation of this molecule relies on a synergistic application of advanced analytical techniques, including NMR spectroscopy, mass spectrometry, and X-ray crystallography. A thorough understanding of its molecular structure is paramount for its synthesis, quality control, and the development of future generations of cephalosporin antibiotics.
References
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PubChem. Cefuracetime. Retrieved from [Link]
- Li, Y., et al. (2015). Solubility Measurement and Stability Study of Sodium Cefuroxime.
- Kinetics of Cefuroxime Sodium Salt Decay in Solid Phase. (2010). Acta Poloniae Pharmaceutica - Drug Research, 67(4), 387-392.
